Unii-W3dvz83cun
Description
Unii-W3dvz83cun (CAS No. 66073-33-4) is an organic compound with the molecular formula C₁₂H₁₃NO₅ and a molecular weight of 251.24 g/mol . Its structure includes functional groups such as nitro and ester moieties, as evidenced by its synthesis from ethyl 4-(2-nitrophenyl)-3-oxobutanoate via hydrogenation using a 10% palladium-on-carbon (Pd/C) catalyst in ethanol under 2585.81 Torr pressure for 96 hours .
Key physicochemical properties include:
- Solubility: Varies from 0.000562 mol/L (water, pH 7.4) to 0.239 mg/mL (phosphate-buffered saline) .
- Absorption: High gastrointestinal (GI) absorption but lacks blood-brain barrier (BBB) permeability .
- Skin Permeability: Log Kp = -6.58 cm/s, indicating low transdermal penetration .
Its primary applications involve pharmaceutical research, particularly in studying metabolic pathways and drug interactions due to its CYP1A2 inhibitory activity .
Properties
Molecular Formula |
C22H29N3O4S |
|---|---|
Molecular Weight |
431.6 g/mol |
IUPAC Name |
(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C22H29N3O4S/c1-11-18-17(12(2)26)21(27)25(18)19(22(28)29)20(11)30-15-8-16(24-10-15)14-6-4-13(5-7-14)9-23-3/h4-7,11-12,15-18,23-24,26H,8-10H2,1-3H3,(H,28,29)/t11-,12-,15+,16-,17-,18-/m1/s1 |
InChI Key |
ZYCHALGBMHRNST-ZOQTURJOSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@@H](NC3)C4=CC=C(C=C4)CNC)C(=O)O)[C@@H](C)O |
Canonical SMILES |
CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C4=CC=C(C=C4)CNC)C(=O)O)C(C)O |
Synonyms |
J 111,225 J 111225 J-111,225 J-111225 |
Origin of Product |
United States |
Comparison with Similar Compounds
Solubility and Permeability
- Unii-W3dvz83cun exhibits lower aqueous solubility (0.239 mg/mL) compared to analogues with polar substituents (e.g., hydroxyl or carboxyl groups), which typically exceed 1 mg/mL .
- Its lack of BBB permeability contrasts with analogues containing lipophilic substituents (e.g., methyl or chloro groups), which often show moderate BBB penetration (Log Kp > -5 cm/s) .
Metabolic Interactions
- Unlike most nitroaromatic compounds, Unii-W3dvz83cun selectively inhibits CYP1A2, whereas analogues like CAS 1033834-29-0 (halogenated derivative) show broader CYP inhibition profiles .
Research Findings and Limitations
Key Research Insights
- Thermal Stability : Unii-W3dvz83cun degrades above 200°C, comparable to nitroaromatic esters but less stable than halogenated derivatives .
- Reaction Efficiency : Its hydrogenation yield (82–89%) under Pd/C catalysis is superior to analogues synthesized via nitro reduction with iron/HCl (65–70% yield) .
Data Limitations
- Detailed comparisons are constrained by incomplete structural disclosures for analogues.
- Pharmacokinetic data (e.g., half-life, clearance) for Unii-W3dvz83cun and its analogues remain unpublished .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
